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Compound of Interest

Compound Name: N-Benzoylcytidine

Cat. No.: B016512 Get Quote

An In-depth Technical Guide to N-Benzoylcytidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

N-Benzoylcytidine (also known as N4-Benzoylcytidine), a crucial nucleoside derivative. It is

intended to be a valuable resource for professionals in medicinal chemistry, molecular biology,

and pharmaceutical development. N-Benzoylcytidine is widely recognized for its role as a key

intermediate and building block in the synthesis of oligonucleotides and the development of

antiviral and anticancer therapies.[1][2][3][4][5]

Core Physical and Chemical Properties
The benzoyl group serves to protect the exocyclic amine of cytidine during chemical synthesis,

which is essential for the accurate construction of RNA strands. The fundamental properties of

N-Benzoylcytidine are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b016512?utm_src=pdf-interest
https://www.benchchem.com/product/b016512?utm_src=pdf-body
https://www.benchchem.com/product/b016512?utm_src=pdf-body
https://www.benchchem.com/product/b016512?utm_src=pdf-body
https://www.chemimpex.com/products/00878
https://www.guidechem.com/question/what-are-the-practical-uses-of-id161964.html
https://www.nbinno.com/pharmaceutical-intermediates/n4-benzoylcytidine-cas-13089-48-0-high-purity-nucleoside-for-pharmaceutical-and-research-applications-sf
https://www.chemimpex.com/fr/products/00878
https://www.benchchem.com/product/B016512
https://www.benchchem.com/product/b016512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 13089-48-0

Molecular Formula C₁₆H₁₇N₃O₆

Molecular Weight 347.32 g/mol

Appearance
White to off-white or slightly

pink crystalline powder.

Melting Point
230-234 °C (with

decomposition)

Solubility
Soluble in 1N NaOH (at 10

mg/ml), methanol, and DMSO.

Optical Rotation
[α]27/D +55° (c = 0.1 in

methanol)

Density ~1.59 g/cm³ (Predicted)

pKa 8.61 ± 0.20 (Predicted)

Storage Conditions 2-8°C or ≤ -15°C

Purity
Typically ≥98% or ≥99% (by

HPLC)

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of N-
Benzoylcytidine.
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Data Type Key Features Reference(s)

¹H NMR

(DMSO-d6) Shifts observed at

δ (ppm): 11.2, 8.53, 8.03, 7.64,

7.53, 7.36, 5.85, 5.55, 5.22,

5.09, 4.05, 4.02, 3.96, 3.79,

3.65. The spectrum shows

characteristic signals for the

benzoyl and cytidine moieties.

IR, MS

Spectral data available from

various suppliers and

databases.

Experimental Protocols
General Synthesis of N-Benzoylcytidine
The synthesis of N-Benzoylcytidine typically involves the selective benzoylation of the N4-

amino group of cytidine. A common method is the reaction of cytidine with benzoyl chloride or

benzoic anhydride in a suitable solvent.

Materials:

Cytidine

Benzoyl Chloride (or Benzoic Anhydride)

Anhydrous Pyridine (or other suitable solvent like methanol)

Ethyl acetate

Hexane

Water

Anhydrous sodium sulfate

Procedure:
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Reaction Setup: In a dry round-bottom flask, dissolve cytidine in anhydrous pyridine.

Addition of Benzoylating Agent: Cool the solution to 0°C using an ice bath. Add benzoyl

chloride dropwise to the solution while stirring.

Reaction: Allow the mixture to stir at room temperature. The reaction progress can be

monitored using thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the

organic layer sequentially with water to remove pyridine hydrochloride.

Drying and Concentration: Separate the organic layer, dry it over anhydrous sodium sulfate,

filter, and concentrate the filtrate under reduced pressure.

Purification: The resulting crude product can be purified by recrystallization from a suitable

solvent system, such as ethyl acetate/hexane, to yield pure N-Benzoylcytidine.

Note: This is a generalized protocol and may require optimization based on specific laboratory

conditions and desired scale.

Key Applications and Logical Relationships
N-Benzoylcytidine is a cornerstone for various advanced research applications due to its

unique chemical structure. It serves as a protected nucleoside, enabling the synthesis of more

complex molecules.
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Caption: Logical flow from cytidine to its applications.

This protected nucleoside is a vital precursor in the solid-phase chemical synthesis of RNA and

its analogues, enabling detailed studies on RNA structure and function. Its derivatives are

explored as potential antiviral agents, particularly against RNA viruses, and as anticancer

therapeutics.

Biological Activity and Signaling
N-Benzoylcytidine, as a modified cytidine analogue, can be processed by cellular enzymes. It

is a known substrate for uracil-cytidine kinases (UCK1 and UCK2), which phosphorylate it,

initiating its integration into metabolic pathways. This phosphorylation is a critical step for the

activation of many nucleoside analogue prodrugs.
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Caption: Phosphorylation of N-Benzoylcytidine by UCK.

Experimental Workflow: Synthesis and Purification
The overall workflow from starting materials to a pure, characterized product involves several

distinct stages. Each step requires careful monitoring to ensure high yield and purity, which is

critical for subsequent applications.
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Caption: Workflow for N-Benzoylcytidine synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Page loading... [guidechem.com]

3. nbinno.com [nbinno.com]

4. chemimpex.com [chemimpex.com]

5. N4-Benzoylcytidine CAS 13089-48-0|High Purity [benchchem.com]

To cite this document: BenchChem. [Physical and chemical properties of N-
Benzoylcytidine.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016512#physical-and-chemical-properties-of-n-
benzoylcytidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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